N'-(1,3-benzodioxol-5-ylmethylene)-5-bromonicotinohydrazide

• IUPAC Name: N-[(Z)-1,3-benzodioxol-5-ylmethylideneamino]-5-bromopyridine-3-carboxamide
• InChI: InChI=1S/C14H10BrN3O3/c15-11-4-10(6-16-7-11)14(19)18-17-5-9-1-2-12-13(3-9)21-8-20-12/h1-7H,8H2,(H,18,19)/b17-5-
• InChI Key: AKECINLGBITRFT-ZWSORDCHSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=NNC(=O)C3=CC(=CN=C3)Br
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=N\NC(=O)C3=CC(=CN=C3)Br
• Molecular Formula: C14H10BrN3O3
• Molecular Weight: 348.15 g/mol

Description

The compound “N’-(1,3-benzodioxol-5-ylmethylene)-5-bromonicotinohydrazide” is a complex organic molecule. It contains a 1,3-benzodioxol moiety, which is a common feature in many bioactive molecules. The molecule also contains a hydrazide group, which is often seen in various pharmaceuticals due to its reactivity and ability to form stable compounds.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a pharmaceutical, the mechanism of action would be how it interacts with biological systems to exert its therapeutic effect. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and other factors. Without specific data on this compound, it’s difficult to provide an accurate safety profile.

Future Directions

The future directions for research on this compound would likely depend on its intended use and observed properties. If it shows promising biological activity, for example, it could be further studied as a potential therapeutic agent.